7-(4-fluorophenyl)-3-(3-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• IUPAC Name: 7-(4-fluorophenyl)-3-(3-nitrophenyl)-1,8a-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C17H12FN5O3/c18-12-4-6-13(7-5-12)21-8-9-22-15(19-20-16(22)17(21)24)11-2-1-3-14(10-11)23(25)26/h1-10,16,20H
• InChI Key: WECVTJLVIBEIAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NNC3N2C=CN(C3=O)C4=CC=C(C=C4)F
• Molecular Formula: C17H12FN5O3
• Molecular Weight: 353.31 g/mol

Description

7-(4-fluorophenyl)-3-(3-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is a chemical compound that belongs to the class of triazolopyrazine derivatives. It has been widely studied due to its potential applications in medicinal chemistry, particularly in the development of new drugs.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds in the triazolo[4,3-a]pyrazin-8-one class, including derivatives with fluorophenyl and nitrophenyl groups, have been synthesized and studied for their chemical properties. These compounds are typically synthesized through multi-step chemical reactions involving substitution, ring closure, and optimization of conditions to achieve high yields. For example, Zhang et al. (2019) reported on the synthesis of 8-(2-fluoro-4-nitrophenoxy)-[1,2,4] triazolo [4,3-a] pyrazine, emphasizing the importance of these compounds as intermediates in creating biologically active molecules (Zhang, Liu, Zhang, Tan, & Zheng, 2019).

Biological Applications

Several studies have focused on the biological activities of triazolo[4,3-a]pyrazin-8-one derivatives, exploring their potential as antimicrobial, anticancer, and anticonvulsant agents. For instance:

• Anticonvulsant Activity: Kelley et al. (1995) synthesized substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines and tested them for anticonvulsant activity. Some derivatives exhibited potent activity, highlighting the potential of this scaffold in developing new anticonvulsant drugs (Kelley, Linn, Bankston, Burchall, Soroko, & Cooper, 1995).

• Antimicrobial Agents: Compounds with the triazolo[4,3-a]pyrazin-8-one framework have also been synthesized and evaluated for their antibacterial and antifungal activities. For example, Reddy et al. (2010) reported on the synthesis of 6-(aryl/heteryl)-3-(5-methyl-1-phenyl-1H-4-pyrazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, showing marked inhibition against certain bacteria and fungi, pointing to the antimicrobial potential of these compounds (Reddy, Rao, Kumar, & Nagaraj, 2010).

• Anticancer Activity: The search for novel anticancer agents has led to the investigation of triazolo[4,3-a]pyrazin-8-one derivatives. Ouf, Amr, and Sakran (2014) synthesized new pyrano[2,3-d][1,2,3]triazine derivatives using a similar scaffold and evaluated their in vitro biological activity against liver cancer cell lines, demonstrating some compounds' cytotoxic potency (Ouf, Amr, & Sakran, 2014).